Cas no 1494707-89-9 (7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1494707-89-9
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6018492
• PubChem ID: 65364443
• Update Time: 2025-06-13

7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• AKOS014700088
• EN300-804129
• 1494707-89-9

• Inchi： 1S/C10H12N2O3/c1-14-6-12-8-3-2-7(11)4-9(8)15-5-10(12)13/h2-4H,5-6,11H2,1H3
• InChI Key： SJUFMZXLWYIRRK-UHFFFAOYSA-N
• SMILES： O1CC(N(COC)C2C=CC(=CC1=2)N)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.8Ų

Additional information on 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction to 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1494707-89-9)

7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This heterocyclic compound belongs to the benzoxazinone class, which has garnered considerable attention due to its structural versatility and biological activity. The molecular formula and CAS number (1494707-89-9) provide a unique identifier for this substance, facilitating its study and commercialization in research and industrial settings.

The structural framework of 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one incorporates several key functional groups that contribute to its reactivity and pharmacological properties. The presence of an amino group at the 7-position and a methoxymethyl group at the 4-position enhances its potential as a precursor in synthesizing more complex molecules. Additionally, the dihydro ring system suggests stability while allowing for modifications that could influence bioavailability and target specificity.

Recent advancements in medicinal chemistry have highlighted the benzoxazinone scaffold as a promising candidate for developing novel therapeutic agents. Studies have demonstrated that derivatives of benzoxazinones exhibit inhibitory effects on various enzymes and receptors, making them valuable in addressing inflammatory diseases, infectious disorders, and even certain types of cancer. The specific configuration of 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one positions it as a versatile intermediate for further chemical modifications aimed at optimizing pharmacokinetic profiles.

In the realm of drug discovery, the synthesis of 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one has been explored through multiple methodologies, including condensation reactions and cyclization processes. Researchers have leveraged computational chemistry tools to predict optimal reaction pathways, reducing trial-and-error approaches and accelerating the development pipeline. The compound’s solubility and stability under various conditions also make it an attractive candidate for formulation into pharmaceutical products.

One particularly intriguing aspect of 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is its potential role in modulating immune responses. Preliminary studies suggest that certain benzoxazinone derivatives can interact with immune cell receptors, influencing cytokine production and immune cell trafficking. This mechanism has implications for developing treatments against autoimmune diseases and chronic infections where immune dysregulation is a key factor. The amino and methoxymethyl groups on the molecule are particularly important in mediating these interactions.

The industrial synthesis of 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one requires careful optimization to ensure high yield and purity. Advances in green chemistry have prompted researchers to explore sustainable synthetic routes that minimize waste and hazardous byproducts. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to enhance efficiency while adhering to environmental standards. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

From a regulatory perspective, the development of 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one must navigate stringent guidelines set by agencies such as the FDA and EMA. Preclinical studies are essential to evaluate its safety profile and pharmacological efficacy before human trials can commence. The compound’s structural complexity necessitates thorough toxicological assessments to ensure it meets safety benchmarks for therapeutic use. Collaborative efforts between academic researchers and industry professionals are crucial in this process.

The future prospects for 7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one are promising given its multifaceted applications. Ongoing research aims to expand its therapeutic potential by exploring new derivatives with enhanced binding affinity or improved metabolic stability. Additionally, nanotechnology-based delivery systems are being investigated to enhance bioavailability and target specificity. Such innovations could pave the way for more effective treatments against challenging diseases.

In conclusion,7-amino-4-(methoxymethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a compelling subject of study in pharmaceutical chemistry due to its structural features and biological relevance. Its role as an intermediate in drug development underscores its importance in advancing therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound,7-amino-4-(methoxymethyl)-3,4-dihydro-H